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Compound of Interest

Compound Name: 2,4-Bis[(trimethylsilyl)oxy]pyridine

Cat. No.: B031193 Get Quote

CAS Number: 40982-58-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-
Bis[(trimethylsilyl)oxy]pyridine, a specialized intermediate with potential applications in

organic synthesis and drug discovery. Due to the limited specific literature on this compound,

this guide combines available data with established chemical principles for analogous

structures to offer a practical resource.

Chemical and Physical Properties
2,4-Bis[(trimethylsilyl)oxy]pyridine is the silylated derivative of 2,4-dihydroxypyridine. The

introduction of trimethylsilyl (TMS) groups enhances its solubility in organic solvents and

protects the hydroxyl groups, allowing for selective reactions at other positions of the pyridine

ring.
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Property Value

CAS Number 40982-58-9

Molecular Formula C₁₁H₂₁NO₂Si₂

Molecular Weight 255.46 g/mol

Boiling Point 249.7 ± 25.0 °C (Predicted)

Density 0.952 ± 0.06 g/cm³ (Predicted)

Synthesis
While specific literature detailing the synthesis of 2,4-Bis[(trimethylsilyl)oxy]pyridine is

scarce, a standard and reliable method involves the silylation of its precursor, 2,4-

dihydroxypyridine.

Experimental Protocol: Synthesis of 2,4-
Bis[(trimethylsilyl)oxy]pyridine
Objective: To synthesize 2,4-Bis[(trimethylsilyl)oxy]pyridine by silylating 2,4-

dihydroxypyridine.

Materials:

2,4-Dihydroxypyridine

Hexamethyldisilazane (HMDS)

Trimethylchlorosilane (TMCS)

Anhydrous Pyridine (as solvent and catalyst)

Anhydrous Toluene (optional co-solvent)

Nitrogen gas supply
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Standard glassware for inert atmosphere reactions (round-bottom flask, condenser, dropping

funnel)

Magnetic stirrer and heating mantle

Procedure:

Preparation: A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a nitrogen inlet, and a dropping funnel is dried in an oven and

assembled hot under a stream of nitrogen.

Reaction Setup: To the flask, add 2,4-dihydroxypyridine (1 equivalent). Add anhydrous

pyridine as the solvent.

Addition of Silylating Agents: A mixture of hexamethyldisilazane (HMDS, ~1.5 equivalents)

and a catalytic amount of trimethylchlorosilane (TMCS, ~0.1 equivalents) is prepared in the

dropping funnel.

Reaction: The HMDS/TMCS mixture is added dropwise to the stirred solution of 2,4-

dihydroxypyridine at room temperature.

Heating: After the initial addition, the reaction mixture is gently heated to reflux and

maintained at this temperature for 2-4 hours to ensure complete silylation. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

solvent and excess reagents are removed under reduced pressure using a rotary evaporator.

Purification: The crude product, a viscous oil or low-melting solid, can be purified by vacuum

distillation to yield pure 2,4-Bis[(trimethylsilyl)oxy]pyridine.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. HMDS

and TMCS are corrosive and moisture-sensitive. Anhydrous conditions are crucial for the

success of the reaction.
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Synthesis workflow for 2,4-Bis[(trimethylsilyl)oxy]pyridine.

Applications in Drug Development and Organic
Synthesis
The primary utility of 2,4-Bis[(trimethylsilyl)oxy]pyridine lies in its role as a protected form of

2,4-dihydroxypyridine. The pyridine scaffold is a common motif in pharmaceuticals, and the

ability to selectively functionalize it is crucial in drug design.

Key Applications:

Intermediate in Nucleoside Analogue Synthesis: Silylated heterocycles are widely used in the

synthesis of nucleoside analogues, which are an important class of antiviral and anticancer

agents. The silylated pyridine can be coupled with protected ribose or deoxyribose

derivatives.

Cross-Coupling Reactions: The protected pyridine ring can undergo various transition-metal-

catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Heck) at other positions of the ring

without interference from the acidic hydroxyl groups.

Directed Ortho-Metalation: The nitrogen atom of the pyridine ring can direct metalation to the

C3 or C5 positions, allowing for the introduction of a wide range of substituents. The silyl

ether protecting groups are generally stable to these conditions.
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Regioselective Functionalization: By protecting the hydroxyl groups, other electrophilic or

nucleophilic substitution reactions can be directed to other positions on the pyridine ring.

The trimethylsilyl groups can be easily removed under mild acidic conditions or with fluoride ion

sources (e.g., TBAF) to regenerate the 2,4-dihydroxypyridine moiety once the desired

modifications to the rest of the molecule have been made.
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Silylation
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Role as a protected intermediate in synthesis.
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Conclusion
2,4-Bis[(trimethylsilyl)oxy]pyridine is a valuable, albeit not extensively documented, reagent

for organic synthesis. Its utility as a protected form of 2,4-dihydroxypyridine provides a strategic

advantage in the multi-step synthesis of complex molecules, particularly in the realm of

medicinal chemistry and drug development. The protocols and applications outlined in this

guide are based on established chemical principles and are intended to provide a solid

foundation for researchers and scientists working with this and related compounds. As with any

chemical synthesis, appropriate safety precautions and experimental optimization are

recommended.

To cite this document: BenchChem. [In-Depth Technical Guide: 2,4-
Bis[(trimethylsilyl)oxy]pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031193#2-4-bis-trimethylsilyl-oxy-pyridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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